N-(4-chlorophenyl)-2-(5-isopropyl-3-isoxazolyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(4-chlorophenyl)-2-(5-propan-2-yl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C17H20ClN3O2/c1-11(2)16-10-14(20-23-16)15-4-3-9-21(15)17(22)19-13-7-5-12(18)6-8-13/h5-8,10-11,15H,3-4,9H2,1-2H3,(H,19,22)
• InChI Key: RYWATHAWTIZJDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NO1)C2CCCN2C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C17H20ClN3O2
• Molecular Weight: 333.8 g/mol

Description

N-(4-chlorophenyl)-2-(5-isopropyl-3-isoxazolyl)-1-pyrrolidinecarboxamide, also known as A-796260, is a synthetic compound that has been extensively studied for its potential use in pain management. This compound belongs to the class of drugs known as cannabinoid receptor agonists and has shown promising results in preclinical trials.

Mechanism of Action

N-(4-chlorophenyl)-2-(5-isopropyl-3-isoxazolyl)-1-pyrrolidinecarboxamide acts as an agonist of the cannabinoid receptor CB2, which is primarily expressed in immune cells and peripheral tissues. Activation of CB2 receptors has been shown to reduce inflammation and pain. N-(4-chlorophenyl)-2-(5-isopropyl-3-isoxazolyl)-1-pyrrolidinecarboxamide has also been shown to have some activity at CB1 receptors, which are primarily expressed in the central nervous system and are responsible for the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-2-(5-isopropyl-3-isoxazolyl)-1-pyrrolidinecarboxamide has been shown to reduce pain and inflammation in animal models of acute and chronic pain. It has also been shown to reduce opioid withdrawal symptoms and may have some potential in the treatment of addiction. N-(4-chlorophenyl)-2-(5-isopropyl-3-isoxazolyl)-1-pyrrolidinecarboxamide has been shown to have a low potential for abuse and dependence, which makes it an attractive candidate for pain management.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-chlorophenyl)-2-(5-isopropyl-3-isoxazolyl)-1-pyrrolidinecarboxamide in lab experiments include its potency and selectivity for CB2 receptors, its low potential for abuse and dependence, and its potential use in the treatment of addiction and withdrawal symptoms. The limitations of using N-(4-chlorophenyl)-2-(5-isopropyl-3-isoxazolyl)-1-pyrrolidinecarboxamide include its limited solubility in water and its potential for off-target effects at CB1 receptors.

Future Directions

For research on N-(4-chlorophenyl)-2-(5-isopropyl-3-isoxazolyl)-1-pyrrolidinecarboxamide include further studies on its potential use in pain management, addiction treatment, and withdrawal symptom management. There is also a need for further studies on its safety and potential side effects, as well as its pharmacokinetics and pharmacodynamics. Additionally, there is a need for further studies on the potential use of N-(4-chlorophenyl)-2-(5-isopropyl-3-isoxazolyl)-1-pyrrolidinecarboxamide in combination with other drugs for enhanced pain management.

Scientific Research Applications

N-(4-chlorophenyl)-2-(5-isopropyl-3-isoxazolyl)-1-pyrrolidinecarboxamide has been studied extensively for its potential use in pain management. It has shown to be effective in reducing pain in animal models of acute and chronic pain, including neuropathic pain. N-(4-chlorophenyl)-2-(5-isopropyl-3-isoxazolyl)-1-pyrrolidinecarboxamide has also been studied for its potential use in the treatment of addiction and withdrawal symptoms associated with opioids.